Cas no 214476-78-5 (4-Chloro-8-methoxyquinoline-3-carbonitrile)

• Product Name: 4-Chloro-8-methoxyquinoline-3-carbonitrile
• CAS No: 214476-78-5
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• MDL: MFCD09261369
• CID: 242883
• PubChem ID: 22466699
• Update Time: 2025-05-20

4-Chloro-8-methoxyquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-8-methoxyquinoline-3-carbonitrile
• 3-QUINOLINECARBONITRILE, 4-CHLORO-8-METHOXY-
• 4-CHLORO-8-METHOXY-QUINOLINE-3-CARBONITRILE
• 3-Quinolinecarbonitrile,4-chloro-8-methoxy
• 4-chloro-8-methoxy-3-quinolinecarbonitrile
• 3-Quinolinecarbonitrile,4-chloro-8-methoxy-
• JSPIITUWOZXTTO-UHFFFAOYSA-N
• FCH5072135
• AX8096204
• 4-chloro-8-methoxy -3-quinolinecarbonitrile
• 4-chloranyl-8-methoxy-quinoline-3-carbonitrile
• A815388
• SB71722
• SCHEMBL6381401
• AKOS000167144
• SY044785
• MFCD09261369
• ZB0133
• DTXSID40625837
• BS-52222
• 214476-78-5
• CS-0001114

• MDL： MFCD09261369
• Inchi： 1S/C11H7ClN2O/c1-15-9-4-2-3-8-10(12)7(5-13)6-14-11(8)9/h2-4,6H,1H3
• InChI Key： JSPIITUWOZXTTO-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C2C(=CC=CC2=1)OC

Computed Properties

• Exact Mass: 218.02500
• Monoisotopic Mass: 218.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9
• XLogP3: 2.5

Experimental Properties

• Boiling Point: 385.3℃at760mmHg
• PSA: 45.91000
• LogP: 2.76848

Additional information on 4-Chloro-8-methoxyquinoline-3-carbonitrile

4-Chloro-8-methoxyquinoline-3-carbonitrile (CAS 214476-78-5): A Versatile Building Block in Medicinal Chemistry

4-Chloro-8-methoxyquinoline-3-carbonitrile (CAS 214476-78-5) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This quinoline derivative serves as a valuable chemical intermediate for the development of various bioactive molecules, particularly in the field of antimicrobial agents and kinase inhibitors.

The molecular structure of 4-Chloro-8-methoxyquinoline-3-carbonitrile combines several functional groups that make it particularly useful in medicinal chemistry applications. The chloro substituent at position 4 and the methoxy group at position 8 provide distinct electronic properties, while the carbonitrile group at position 3 offers an excellent handle for further chemical modifications. This unique combination explains why researchers frequently search for "4-Chloro-8-methoxyquinoline-3-carbonitrile synthesis" and "CAS 214476-78-5 applications" in scientific databases.

Recent studies have highlighted the potential of 4-Chloro-8-methoxyquinoline-3-carbonitrile in the development of novel anticancer compounds. The quinoline scaffold is known to interact with various biological targets, and modifications at the 3-position with the carbonitrile group have shown promising results in inhibiting specific enzyme pathways. This aligns with current research trends focusing on "targeted cancer therapies" and "small molecule inhibitors", making this compound particularly relevant to modern drug discovery efforts.

From a synthetic chemistry perspective, 4-Chloro-8-methoxyquinoline-3-carbonitrile serves as an excellent building block for the preparation of more complex molecules. The chloro group can participate in various cross-coupling reactions, while the carbonitrile can be transformed into other functional groups such as carboxylic acids, amides, or tetrazoles. These properties explain the growing interest in "quinoline derivatives in drug discovery" and "CAS 214476-78-5 reactivity" among synthetic chemists.

The compound's physicochemical properties contribute to its utility in pharmaceutical applications. With moderate lipophilicity provided by the methoxyquinoline core and the polar carbonitrile group, 4-Chloro-8-methoxyquinoline-3-carbonitrile exhibits good solubility in common organic solvents while maintaining sufficient membrane permeability for biological testing. These characteristics are crucial for researchers investigating "drug-like properties of quinoline compounds" and "structure-activity relationships".

In the context of current global health challenges, the antimicrobial potential of quinoline-based compounds has gained renewed interest. While 4-Chloro-8-methoxyquinoline-3-carbonitrile itself may not be an active drug, its structure serves as a foundation for developing new agents against resistant pathogens. This connection to "antibiotic resistance solutions" and "novel antimicrobial scaffolds" makes it a relevant compound in contemporary medicinal chemistry research.

The commercial availability of 4-Chloro-8-methoxyquinoline-3-carbonitrile (CAS 214476-78-5) has increased in recent years due to growing demand from pharmaceutical and biotechnology companies. Suppliers typically offer this compound with high purity (>98%) suitable for research purposes, addressing the needs of scientists searching for "high-quality chemical intermediates" and "reliable quinoline derivatives". Proper storage under inert atmosphere at low temperatures is recommended to maintain stability.

From a regulatory perspective, 4-Chloro-8-methoxyquinoline-3-carbonitrile is not classified as hazardous under current chemical safety guidelines when handled properly. However, standard laboratory precautions should be followed when working with this compound, including the use of personal protective equipment. These safety considerations are important for researchers looking up "CAS 214476-78-5 safety data" and "quinoline derivative handling".

The future applications of 4-Chloro-8-methoxyquinoline-3-carbonitrile appear promising, particularly in the development of targeted therapies and diagnostic agents. Its versatile structure allows for numerous modifications that can lead to compounds with improved selectivity and reduced side effects. This potential explains the growing number of publications and patents referencing this compound, as researchers explore "new uses for quinoline derivatives" and "innovative drug design approaches".

In conclusion, 4-Chloro-8-methoxyquinoline-3-carbonitrile (CAS 214476-78-5) represents an important chemical building block with wide-ranging applications in pharmaceutical research and drug development. Its unique structural features and synthetic versatility make it a valuable tool for medicinal chemists working on next-generation therapeutics. As research continues to uncover new biological targets and therapeutic strategies, compounds like this methoxyquinoline derivative will likely play an increasingly important role in addressing current and future medical challenges.